Cas no 1448046-25-0 (N-(4-methyl-1,2,5-oxadiazol-3-yl)-6-(1H-1,2,4-triazol-1-yl)pyridazine-3-carboxamide)

• Product Name: N-(4-methyl-1,2,5-oxadiazol-3-yl)-6-(1H-1,2,4-triazol-1-yl)pyridazine-3-carboxamide
• CAS No: 1448046-25-0
• MF: C₁₀H₈N₈O₂
• MW: 272.222919464111
• CID: 6333126
• PubChem ID: 71805195
• Update Time: 2025-05-19

N-(4-methyl-1,2,5-oxadiazol-3-yl)-6-(1H-1,2,4-triazol-1-yl)pyridazine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(4-methyl-1,2,5-oxadiazol-3-yl)-6-(1H-1,2,4-triazol-1-yl)pyridazine-3-carboxamide
• F6425-0333
• AKOS024557610
• 1448046-25-0
• N-(4-METHYL-1,2,5-OXADIAZOL-3-YL)-6-(1,2,4-TRIAZOL-1-YL)PYRIDAZINE-3-CARBOXAMIDE

• Inchi： 1S/C10H8N8O2/c1-6-9(17-20-16-6)13-10(19)7-2-3-8(15-14-7)18-5-11-4-12-18/h2-5H,1H3,(H,13,17,19)
• InChI Key： LPUPEQATQCNQKE-UHFFFAOYSA-N
• SMILES： O1N=C(C)C(=N1)NC(C1=CC=C(N=N1)N1C=NC=N1)=O

Computed Properties

• Exact Mass: 272.07702153g/mol
• Monoisotopic Mass: 272.07702153g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 356
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 125Ų

Additional information on N-(4-methyl-1,2,5-oxadiazol-3-yl)-6-(1H-1,2,4-triazol-1-yl)pyridazine-3-carboxamide

Introduction to N-(4-methyl-1,2,5-oxadiazol-3-yl)-6-(1H-1,2,4-triazol-1-yl)pyridazine-3-carboxamide (CAS No. 1448046-25-0)

N-(4-methyl-1,2,5-oxadiazol-3-yl)-6-(1H-1,2,4-triazol-1-yl)pyridazine-3-carboxamide is a highly sophisticated compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This molecule, identified by its CAS number CAS No. 1448046-25-0, represents a pinnacle of structural complexity and functional diversity. Its unique framework, composed of multiple heterocyclic rings, positions it as a promising candidate for various therapeutic applications.

The compound's structure is characterized by the presence of two key heterocyclic systems: the 4-methyl-1,2,5-oxadiazole moiety and the 1H-1,2,4-triazole ring. These components are not only structurally intriguing but also biologically relevant. The 4-methyl-1,2,5-oxadiazole ring is known for its stability and ability to participate in hydrogen bonding interactions, which are crucial for molecular recognition processes. In contrast, the 1H-1,2,4-triazole ring is recognized for its role in modulating enzyme activity and binding affinity.

The pyridazine core in N-(4-methyl-1,2,5-oxadiazol-3-yl)-6-(1H-1,2,4-triazol-1-yl)pyridazine-3-carboxamide serves as a versatile scaffold that can be modified to enhance pharmacological properties. This flexibility has made it a subject of extensive research in drug discovery programs. Recent studies have highlighted its potential in developing novel therapeutic agents targeting various diseases.

In the realm of medicinal chemistry, the synthesis of this compound exemplifies the latest advancements in multi-step organic reactions and combinatorial chemistry techniques. The introduction of functional groups such as carboxamide at the 3-position of the pyridazine ring enhances its solubility and bioavailability. This modification is critical for improving pharmacokinetic profiles and ensuring effective delivery to target sites within the body.

The biological activity of N-(4-methyl-1,2,5-oxadiazol-3-yl)-6-(1H-1,2,4-triazol-1-y)pyridazine-3-carboxamide has been extensively explored in recent years. Research has demonstrated its efficacy in inhibiting specific enzymes and receptors involved in inflammatory pathways. For instance, studies have shown that this compound can modulate the activity of cyclooxygenase (COX) enzymes and interleukin pathways (ILs), which are pivotal in managing chronic inflammatory conditions.

The synthetic pathways for N-(4-methyl-oxadiazolyl)pyridazine derivatives have been refined over the years to achieve high yields and purity levels. Advanced techniques such as transition metal-catalyzed cross-coupling reactions have enabled the efficient construction of complex heterocyclic frameworks. These methods not only streamline the synthesis process but also reduce environmental impact by minimizing waste generation.

The pharmacological profile of this compound has been further enhanced by exploring its derivatives. By modifying various substituents on the heterocyclic rings or introducing new functional groups at strategic positions within the molecule (e.g., hydroxyl or amine groups), researchers have been able to fine-tune its biological activity. Such modifications are essential for achieving optimal therapeutic efficacy while minimizing side effects.

In conclusion,N-(CAS No 1448046250) exhibits exceptional promise as a lead compound for drug development due to its intricate structure and diverse biological activities . Its ability to interact with multiple targets makes it an attractive candidate for treating complex diseases . Continued research into this molecule will undoubtedly lead to groundbreaking discoveries that could revolutionize modern medicine . As our understanding of molecular interactions deepens , compounds like N-(CAS No 1448046250) will play an integral role in shaping future therapeutic strategies .